4-(4-Methoxyphenyl)-5-propyl-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H16N2OS/c1-3-4-11-12(15-13(14)17-11)9-5-7-10(16-2)8-6-9/h5-8H,3-4H2,1-2H3,(H2,14,15)
• InChI Key: QCAAHIGZFFWUDT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)N)C2=CC=C(C=C2)OC
• Molecular Formula: C13H16N2OS
• DSSTOX Substance ID: DTXSID40364178
• Molecular Weight: 248.35 g/mol
• CAS No.: 461436-76-0

Description

4-(4-Methoxyphenyl)-5-propyl-1,3-thiazol-2-amine, also known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTP is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a useful tool for investigating various biological processes.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The reactivity of certain thiazole derivatives is utilized as a building block in the synthesis of various heterocyclic compounds, such as pyrazolo-imidazoles, thiazoles, and others. These compounds are valuable in the development of dyes and heterocyclic compounds with potential pharmacological activities (Gomaa & Ali, 2020).

Pharmacological Applications

• Dopamine D2 Receptor Ligands: Certain thiazole-containing compounds are crucial in the treatment of neuropsychiatric disorders by acting as antagonists and partial agonists of D2 receptors. These compounds are studied for their therapeutic potential in treating schizophrenia, Parkinson's disease, depression, and anxiety (Jůza et al., 2022).
• Antimicrobial and Antitumor Agents: Thiazolidinone derivatives exhibit a wide spectrum of biological activities, including insectoacaricidal, anti-blastic, sugar-lowering, anti-exudative, antihypertensive, neurodegenerative, and other types of activity. These properties highlight the therapeutic potential of thiazolidinone derivatives in various medical applications (Abdurakhmanova et al., 2018).

Environmental Applications

Compounds with thiazole motifs are being explored for environmental applications, such as the removal of persistent organic pollutants from aqueous solutions. These studies focus on the mechanisms of adsorption and degradation, emphasizing the environmental impact and potential remediation strategies (Prasannamedha & Kumar, 2020).